Cas no 19304-29-1 (Pregn-4-ene-3,20-dione,6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,16a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,16a)- (9CI)
• CAS No: 19304-29-1
• MF: C₂₅H₃₆O₄
• MW: 400.550948143005
• CID: 146662
• PubChem ID: 245229
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,16a)- (9CI)
• 16-.alpha., 17-dihydroxy-6-.alpha.-methylpregn-4-ene-3,20-dione, cycli c acetal with acetone
• 16-.α.,17-dihydroxy-6-.α.-methylpregn-4-ene-3,20-dione, cyclic acetal with acetone
• (4aR,4bS,6aS,6bS,9aR,10aS,10bR,12S)-6b-acetyl-4a,6a,8,8,12-pentamethyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• (6bS,9aR,12S)-6b-acetyl-4a,6a,8,8,12-pentamethyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• Pregn-4-ene-3, 6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6.alpha.,16.alpha.)-
• CHEBI:79782
• NSC 56948
• 16-.alpha.,17-isopropylidenedioxy-6-.alpha.-methylprogesterone
• PREGN-4-ENE-3,20-DIONE, 16.ALPHA.,17-DIHYDROXY-6.ALPHA.-METHYL-, CYCLIC ACETAL WITH ACETONE
• A564VVA55Z
• NSC56948
• PROGESTERONE, 16.ALPHA.,17-DIHYDROXY-6.ALPHA.-METHYL-, CYCLIC 16,17-ACETAL WITH ACETONE
• 19304-29-1
• PREGN-4-ENE-3,20-DIONE, 6-METHYL-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (6.ALPHA.,16.ALPHA.)-
• (1R,2S,4R,8S,9S,12S,13R,19S)-8-acetyl-6,6,9,13,19-pentamethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• 16.ALPHA.,17-ISOPROPYLIDENEDIOXY-6.ALPHA.-METHYLPROGESTERONE
• UNII-A564VVA55Z
• 16-.alpha.,20-dione, cyclic acetal with acetone
• Pregn-4-ene-3, 16.alpha.,17-(isopropylidenedioxy)-6.alpha.-methyl-
• Q27148916
• NSC-56948
• 16alpha,17-Isopropylidenedioxy-6alpha-methylprogesterone
• 16alpha,17-Dihydroxy-6alpha-methylpregn-4-ene-3,20-dione cyclic acetal with acetone
• 6-.alpha.-Methyl-16-.alpha.-17-[(1-methylethylidene)bis(oxy)]-pregn-4-ene-3,20-dione
• Progesterone,17-(isopropylidenedioxy)-6.alpha.-methyl-

• Inchi： 1S/C25H36O4/c1-14-11-17-18(23(5)9-7-16(27)12-19(14)23)8-10-24(6)20(17)13-21-25(24,15(2)26)29-22(3,4)28-21/h12,14,17-18,20-21H,7-11,13H2,1-6H3/t14-,17+,18-,20-,21+,23+,24-,25+/m0/s1
• InChI Key： YWMWIAVBBQGFEY-MTJPYDJLSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4C[C@H](C)C5=CC(CC[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

• Exact Mass: 400.26100
• Monoisotopic Mass: 400.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 217.6°C
• Refractive Index: 1.549
• PSA: 52.60000
• LogP: 4.85350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives